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Introduction
Ferroptosis is a regulated form of cell death characterized by iron-dependent lipid peroxidation.

Ferroptosis Suppressor Protein 1 (FSP1), also known as apoptosis-inducing factor

mitochondria-associated 2 (AIFM2), has been identified as a key glutathione-independent

suppressor of ferroptosis.[1][2] FSP1 exerts its protective effect through the reduction of

coenzyme Q10 (CoQ10), which acts as a lipophilic antioxidant to inhibit lipid peroxidation at the

plasma membrane.[3][4] This pathway is parallel to the canonical glutathione peroxidase 4

(GPX4) pathway. Given its significant role in preventing ferroptotic cell death, particularly in

certain cancer types where it is upregulated, FSP1 has emerged as a promising therapeutic

target.

This application note provides a detailed protocol for the analysis of FSP1 protein expression in

cell cultures treated with iFSP1, a potent and selective inhibitor of FSP1.[2] Western blotting is

a widely used technique to detect and quantify protein expression levels, and this protocol is

optimized for the analysis of FSP1.
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FSP1 is an NAD(P)H-dependent oxidoreductase that resides at the plasma membrane. It

functions to reduce ubiquinone (Coenzyme Q10) to its reduced form, ubiquinol. Ubiquinol is a

potent lipophilic antioxidant that can trap lipid peroxyl radicals, thereby inhibiting the

propagation of lipid peroxidation and preventing ferroptotic cell death.
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Caption: FSP1 signaling pathway in the suppression of ferroptosis.

Experimental Workflow for Western Blot Analysis
The following diagram outlines the key steps for the Western blot analysis of FSP1 expression

after treating cells with the FSP1 inhibitor, iFSP1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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